Cas no 101365-02-0 (8aH-Benzo[3,4][2]benzopyrano[1,8-bc][1]benzopyran-1,4,11-triol,8a-(2,4-dihydroxyphenyl)-6-(6-hydroxy-2-benzofuranyl)-2-methyl-, (+)- (9CI))

• Product name: 8aH-Benzo[3,4][2]benzopyrano[1,8-bc][1]benzopyran-1,4,11-triol,8a-(2,4-dihydroxyphenyl)-6-(6-hydroxy-2-benzofuranyl)-2-methyl-, (+)- (9CI)
• CAS No: 101365-02-0
• MF: C₃₄H₂₂O₉
• MW: 574.533090114594
• CID: 160586
• PubChem ID: 5319932

8aH-Benzo[3,4][2]benzopyrano[1,8-bc][1]benzopyran-1,4,11-triol,8a-(2,4-dihydroxyphenyl)-6-(6-hydroxy-2-benzofuranyl)-2-methyl-, (+)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 8aH-Benzo[3,4][2]benzopyrano[1,8-bc][1]benzopyran-1,4,11-triol,8a-(2,4-dihydroxyphenyl)-6-(6-hydroxy-2-benzofuranyl)-2-methyl-, (+)- (9CI)
• 8aH-Benzo[3,4][2]benzopyrano[1,8-bc][1]benzopyran-1,4,11-triol,8a-(2,4-dihydroxyphenyl)-6-(6-hydroxy-2-benzofuranyl)-2-methyl
• (+)-MulberrofuranP
• Mulberrofuran P
• 8aH-Benzo[3,4][2]benzopyrano[1,8-bc][1]benzopyran-1,4,11-triol, 8a-(2,4-dihydroxyphenyl)-6-(6-hydroxy-2-benzofuranyl)-2-methyl-, (+)-
• DTXSID101102131
• 101365-02-0
• SCHEMBL15400820
• 1-(2,4-dihydroxyphenyl)-17-(7-hydroxy-1-benzouran-2-yl)-11-methyl-2,20-dioxapentacyclo[11.7.1.03,8.09,21.014,19]henicosa-3(8),4,6,9,11,13(21),14,16,18-nonaene-5,10,15-triol
• CHEBI:176230
• SCHEMBL16362155

• Inchi： InChI=1S/C14H13ClN4/c1-16-13-8-18-14(12-3-2-6-17-12)10-7-9(15)4-5-11(10)19-13/h2-7,17H,8H2,1H3,(H,16,19)
• InChI Key： LEAKQIXYSHIHCW-UHFFFAOYSA-N
• SMILES： CNC1CN=C(C2=CC=CN2)C2=CC(=CC=C2N=1)Cl

Computed Properties

• Exact Mass: 272.08309
• Monoisotopic Mass: 574.12638228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 43
• Rotatable Bond Count: 2
• Complexity: 1030
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 153Ų
• XLogP3: 6.4

Experimental Properties

• PSA: 52.54

Related Categories

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